4-Amino-3-(cyclopentylamino)benzonitrile

• IUPAC Name: 4-amino-3-(cyclopentylamino)benzonitrile
• InChI: InChI=1S/C12H15N3/c13-8-9-5-6-11(14)12(7-9)15-10-3-1-2-4-10/h5-7,10,15H,1-4,14H2
• InChI Key: VQBRGQVSELSRHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=C(C=CC(=C2)C#N)N
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol

Description

4-Amino-3-(cyclopentylamino)benzonitrile, also known as 4-amino-3-cyclopentylaminobenzonitrile, is a cyclopentylamine derivative of benzonitrile. It is an organic compound that has a wide range of applications in the field of synthetic organic chemistry. It is an important intermediate in the synthesis of pharmaceuticals, pesticides, and other organic compounds. In addition, 4-amino-3-cyclopentylaminobenzonitrile has been used as a catalyst in the synthesis of organic compounds.

Scientific Research Applications

4-Amino-3-cyclopentylaminobenzonitrile has been used in the synthesis of various organic compounds. It has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants. It has also been used in the synthesis of pesticides and other organic compounds. In addition, 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile has been used as a catalyst in the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile is not yet fully understood. However, it is believed that the compound acts as an intermediate in the synthesis of organic compounds. It is believed that the cyclopentylamine group of the compound acts as a nucleophile, which facilitates the formation of the desired product. Furthermore, the presence of the amine group in the compound is believed to promote the reaction by providing a source of electrons.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile have not been extensively studied. However, it is believed that the compound may have some effects on the central nervous system, as it has been shown to have some affinity for certain receptors. Furthermore, the compound has been shown to have some anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile in lab experiments is its availability. The compound is commercially available and can be easily obtained from chemical suppliers. In addition, the compound is relatively inexpensive and can be used in a variety of synthetic reactions. Furthermore, the compound is relatively stable and can be stored for long periods of time.
However, there are some limitations to using 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile in lab experiments. The compound is relatively reactive, and can easily react with other compounds in the reaction mixture. In addition, the compound is relatively volatile and can be lost during the reaction due to evaporation. Furthermore, the compound is toxic and should be handled with care.

Future Directions

There are several potential future directions for research on 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile. For example, further research could be conducted on the biochemical and physiological effects of the compound. Additionally, further research could be conducted on the mechanism of action of the compound. Furthermore, research could be conducted on the development of new synthetic reactions using 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile as an intermediate. Finally, research could be conducted on the optimization of the synthesis of 4-Amino-3-(cyclopentylamino)benzonitrileclopentylaminobenzonitrile for different applications.